Cas no 2005560-77-8 (4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine)

4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine structure
2005560-77-8 structure
Product Name:4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine
CAS No:2005560-77-8
MF:C12H17NS2
MW:239.400080442429
CID:6349415
PubChem ID:165863212
Update Time:2025-05-19

4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine
    • EN300-1074881
    • 4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
    • 2005560-77-8
    • Inchi: 1S/C12H17NS2/c1-12(5-2-7-15-12)11-9-4-8-14-10(9)3-6-13-11/h4,8,11,13H,2-3,5-7H2,1H3
    • InChI Key: UMIHSTLDIUJOHU-UHFFFAOYSA-N
    • SMILES: S1CCCC1(C)C1C2C=CSC=2CCN1

Computed Properties

  • Exact Mass: 239.08024189g/mol
  • Monoisotopic Mass: 239.08024189g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 65.6Ų

4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1074881-0.05g
4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
2005560-77-8 95%
0.05g
$888.0 2023-10-28
Enamine
EN300-1074881-0.1g
4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
2005560-77-8 95%
0.1g
$930.0 2023-10-28
Enamine
EN300-1074881-0.25g
4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
2005560-77-8 95%
0.25g
$972.0 2023-10-28
Enamine
EN300-1074881-0.5g
4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
2005560-77-8 95%
0.5g
$1014.0 2023-10-28
Enamine
EN300-1074881-1.0g
4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
2005560-77-8
1g
$1286.0 2023-05-26
Enamine
EN300-1074881-2.5g
4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
2005560-77-8 95%
2.5g
$2071.0 2023-10-28
Enamine
EN300-1074881-5.0g
4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
2005560-77-8
5g
$3728.0 2023-05-26
Enamine
EN300-1074881-10.0g
4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
2005560-77-8
10g
$5528.0 2023-05-26
Enamine
EN300-1074881-1g
4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
2005560-77-8 95%
1g
$1057.0 2023-10-28
Enamine
EN300-1074881-5g
4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine
2005560-77-8 95%
5g
$3065.0 2023-10-28

Additional information on 4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno3,2-cpyridine

Professional Introduction to Compound with CAS No. 2005560-77-8 and Product Name: 4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine

The compound with the CAS number 2005560-77-8 and the product name 4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a fused thienopyridine core, has garnered considerable attention due to its unique structural and pharmacological properties. The presence of a methylthiolanyl substituent at the 4-position of the thienopyridine ring introduces a sulfur-rich moiety that can modulate various biological pathways, making it a promising candidate for drug discovery and development.

Recent research in medicinal chemistry has highlighted the potential of thienopyridine derivatives as scaffolds for novel therapeutic agents. The thieno[3,2-c]pyridine framework is particularly interesting because it combines the aromaticity of thiophene with the electron-deficient nature of pyridine, creating a versatile platform for further functionalization. The 4-(2-methylthiolan-2-yl) group not only enhances the compound's solubility and bioavailability but also introduces hydrogen bonding capabilities, which can be exploited in designing highly specific interactions with biological targets.

In the context of modern drug design, this compound has been investigated for its potential applications in treating neurological disorders. Studies have demonstrated that thienopyridine derivatives can interact with a variety of neurotransmitter receptors and ion channels. The sulfur atom in the methylthiolanyl group can form coordination bonds with metal ions, which is particularly relevant for compounds targeting metal-dependent enzymes and receptors. This property has opened up new avenues for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease, where metal dysregulation plays a critical role.

Moreover, the 4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine has shown promise in preclinical studies as an anti-inflammatory agent. Inflammatory processes are mediated by a complex interplay of signaling pathways involving various enzymes and cytokines. The compound's ability to modulate these pathways has been attributed to its interaction with sulfur-containing residues on key inflammatory proteins. This interaction can lead to the inhibition of pro-inflammatory cytokine production and the reduction of oxidative stress, thereby alleviating inflammation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key step involves the coupling of a thieno[3,2-c]pyridine precursor with 2-methylthiolan-2-yl halide under palladium catalysis. This reaction is highly sensitive to oxygen and moisture, necessitating an inert atmosphere during synthesis. Advances in catalytic systems have improved the efficiency of this coupling reaction, making it more scalable for industrial applications.

From a computational chemistry perspective, density functional theory (DFT) calculations have been employed to study the electronic structure and reactivity of 4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine. These studies have revealed that the sulfur atom in the methylthiolanyl group is highly electrophilic due to its interaction with the electron-deficient pyridine ring. This electrophilicity makes it an excellent target for nucleophilic substitution reactions, allowing for further derivatization and customization of the compound's pharmacological profile.

The pharmacokinetic properties of this compound have also been extensively studied. In vitro assays have shown that it exhibits good oral bioavailability and rapid distribution throughout various tissues. The presence of polar functional groups enhances its solubility in both aqueous and lipid environments, facilitating its transport across biological membranes. Additionally, metabolic studies indicate that it undergoes minimal degradation in vivo, suggesting a long half-life and sustained therapeutic effects.

Future research directions include exploring the potential synergistic effects of combining this compound with other therapeutic agents. Combination therapy is often more effective than monotherapy in treating complex diseases due to its ability to target multiple pathways simultaneously. For instance, pairing 4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine with anti-inflammatory drugs could provide a more comprehensive treatment strategy for neurological disorders by addressing both neurodegeneration and inflammation.

In conclusion,4-(2-methylthiolan-2-yl)-4H,5H,6H,7H-thieno[3,2-c]pyridine represents a significant advancement in pharmaceutical chemistry with diverse applications in drug discovery and development. Its unique structural features and pharmacological properties make it a promising candidate for treating neurological disorders and inflammation-related conditions. Continued research into its synthesis,pharmacokinetics,and mechanisms of action will further elucidate its therapeutic potential and pave the way for novel therapeutic interventions.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.